Cas no 1072812-69-1 (7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 1072812-69-1
• MF: C₁₅H₂₀BNO₃
• MW: 273.135204315186
• MDL: MFCD11858357
• CID: 840042
• PubChem ID: 53216776
• Update Time: 2025-06-15

7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-METHOXYINDOLE-2-BORONIC ACID PINACOL ESTER
• 7-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 7-methoxy-1H-indole-2-boronic acid pinacol ester
• 7-methoxy-2-(4,4,5,5- tetramethyl[1,3,2]-dioxaborolan-2-yl)-1H-indole
• ANW-53451
• CTK8B6436
• MB10187
• SureCN593607
• 7-Methoxy-2-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-1H-indole
• 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• DB-059593
• 7-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, AldrichCPR
• AS-55653
• AKOS015999421
• 1072812-69-1
• SCHEMBL593607
• (7-METHOXY-1H-INDOL-2-YL)BORONIC ACID PINACOL ESTER
• CS-0063422
• EN300-366631
• 7-Methoxy-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• AC-31582
• DTXSID30681922
• Z2036378203
• PUMBCQFXUXKTHQ-UHFFFAOYSA-N
• 7-Methoxy-2-(4,4,5,5-tetramethyl[1,3,2]-dioxaborolan-2-yl)-1H-indole
• MFCD11858357

• MDL： MFCD11858357
• Inchi： 1S/C15H20BNO3/c1-14(2)15(3,4)20-16(19-14)12-9-10-7-6-8-11(18-5)13(10)17-12/h6-9,17H,1-5H3
• InChI Key： PUMBCQFXUXKTHQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=CC=C(C=3N2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 273.1536237g/mol
• Monoisotopic Mass: 273.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

Research Brief on 7-Methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS: 1072812-69-1)

The compound 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS: 1072812-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole as a versatile intermediate in the synthesis of boron-containing heterocycles. Boron-based compounds are increasingly recognized for their utility in medicinal chemistry, particularly in the development of protease inhibitors and other targeted therapies. The presence of the dioxaborolane moiety in this compound enhances its stability and reactivity, making it a valuable building block for further chemical modifications.

One of the key advancements in the study of this compound is its application in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers have demonstrated that 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole serves as an efficient boron reagent, enabling the construction of complex indole derivatives with high yields and selectivity. These derivatives have shown promising activity in preliminary screenings against various cancer cell lines, suggesting potential anticancer properties.

In addition to its synthetic utility, recent investigations have explored the biological activity of 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole itself. Preliminary in vitro studies indicate that the compound exhibits moderate inhibitory effects on specific kinases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents, although further mechanistic studies are required to elucidate its precise mode of action.

Another notable area of research involves the compound's potential as a positron emission tomography (PET) tracer. The boron atom in the dioxaborolane group can be replaced with fluorine-18, a radioactive isotope used in PET imaging. This modification could enable the visualization of biological processes at the molecular level, providing insights into disease mechanisms and therapeutic responses.

Despite these promising developments, challenges remain in the optimization of 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole for clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the indole core and the dioxaborolane ring to improve these properties while retaining the compound's biological activity.

In conclusion, 7-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS: 1072812-69-1) represents a promising scaffold in medicinal chemistry with diverse applications ranging from synthetic intermediates to potential therapeutic agents. Continued research into its chemical and biological properties is expected to yield further insights and innovations in the field. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.